[3-({6-[(2-Methylacryloyl)oxy]hexyl}oxy)-3-oxopropyl]phosphonic acid
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Overview
Description
- “[3-({6-[(2-Methylacryloyl)oxy]hexyl}oxy)-3-oxopropyl]phosphonic acid” is a complex compound with a unique structure. Let’s break it down:
- The core structure consists of a phosphonic acid group (–PO₃H₂) attached to a three-carbon chain.
- The chain contains an ester group (–OCOCH₃) and a hexyl group (–C₆H₁₃).
- The hexyl group further bears an acryloyl (prop-2-enoyl) moiety (–CH₂=CH–CO–CH₃).
- This compound has applications in various fields due to its intriguing structure and properties.
Preparation Methods
- Synthetic routes for this compound involve the combination of different functional groups.
- One potential method is the Suzuki–Miyaura coupling , a widely-used transition metal-catalyzed carbon–carbon bond-forming reaction . In this process:
- An aryl or vinyl boron reagent reacts with an aryl or vinyl halide in the presence of a palladium catalyst.
- The boron reagent can be tailored for specific conditions, and transmetalation plays a crucial role in the mechanism.
- Industrial production methods may vary, but the Suzuki–Miyaura route is a promising starting point.
Chemical Reactions Analysis
- This compound can undergo various reactions:
Oxidation: It may be oxidized at the phosphorus center.
Substitution: The ester group can be substituted.
Hydrolysis: The phosphonic acid group can undergo hydrolysis.
- Common reagents include palladium catalysts, boron reagents, and halides.
- Major products depend on the specific reaction conditions.
Scientific Research Applications
Chemistry: Used as a building block for designing novel materials.
Biology: Investigated for its potential as a bioactive compound.
Medicine: Explored for its pharmacological properties.
Industry: Employed in polymer synthesis and surface modification.
Mechanism of Action
- The compound’s effects likely involve interactions with cellular components.
- Molecular targets may include enzymes, receptors, or signaling pathways.
- Further research is needed to elucidate the precise mechanism.
Comparison with Similar Compounds
- Similar compounds include other phosphonic acids, esters, and acryloyl derivatives.
- The uniqueness lies in the combination of these functional groups.
Properties
CAS No. |
141451-38-9 |
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Molecular Formula |
C13H23O7P |
Molecular Weight |
322.29 g/mol |
IUPAC Name |
[3-[6-(2-methylprop-2-enoyloxy)hexoxy]-3-oxopropyl]phosphonic acid |
InChI |
InChI=1S/C13H23O7P/c1-11(2)13(15)20-9-6-4-3-5-8-19-12(14)7-10-21(16,17)18/h1,3-10H2,2H3,(H2,16,17,18) |
InChI Key |
VDLQZUKISYFYHE-UHFFFAOYSA-N |
Canonical SMILES |
CC(=C)C(=O)OCCCCCCOC(=O)CCP(=O)(O)O |
Origin of Product |
United States |
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